2-({[(4-Fluorophenyl)(phenyl)methyl]amino}methylidene)butanedinitrile

• CAS RN: 648893-64-5
• Molecular Formula: C18H14FN3
• Molecular Weight: 291.3 g/mol
• IUPAC Name: 2-[[[(4-fluorophenyl)-phenylmethyl]amino]methylidene]butanedinitrile
• InChI: InChI=1S/C18H14FN3/c19-17-8-6-16(7-9-17)18(15-4-2-1-3-5-15)22-13-14(12-21)10-11-20/h1-9,13,18,22H,10H2
• InChI Key: XMPUKDRTJPWVCD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=CC=C(C=C2)F)NC=C(CC#N)C#N

Description

2-({[(4-Fluorophenyl)(phenyl)methyl]amino}methylidene)butanedinitrile is a useful research compound. Its molecular formula is C18H14FN3 and its molecular weight is 291.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of formyl succinonitrile potassium salt (7.26 g, 49.7 mmol) and 1-(4-fluorophenyl)-1-phenylmethaneamine (11.0 g, 54.7 mmol) in water-(20 ml) was added acetic acid (20 ml) at room temperature, the mixture was stirred at 100° C. for 30 minutes, and the solvent was distilled off under reduced pressure. The residue was poured into iced water, made basic by adding potassium carbonate and then extracted with ethyl acetate. The extract was washed with water, dried over anhydrous magnesium sulfate. The solvent was distilled off under reduced pressure to give the objective product as a solid material.